Cas no 31561-94-1 (4-bromo-1,2-oxazol-3-ol)

• Product Name: 4-bromo-1,2-oxazol-3-ol
• CAS No: 31561-94-1
• MF: C₃H₂BrNO₂
• MW: 163.957479953766
• CID: 299822
• PubChem ID: 45099269
• Update Time: 2025-04-19

4-bromo-1,2-oxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,4-bromo-
• 3-Isoxazolol,4-bromo- (8CI)
• 4-bromo-1,2-oxazol-3-ol
• 4-bromo-1,2-oxazol-3-one
• AKOS026728695
• AT19728
• EN300-129850
• F8889-5596
• 31561-94-1
• 4-bromoisoxazol-3-ol
• 3-Isoxazolol,4-bromo-(8CI)

• Inchi： 1S/C3H2BrNO2/c4-2-1-7-5-3(2)6/h1H,(H,5,6)
• InChI Key： UMYDUNFWOVFVDO-UHFFFAOYSA-N
• SMILES： BrC1=CONC1=O

Computed Properties

• Exact Mass: 162.92686
• Monoisotopic Mass: 162.92689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides